Cas no 1783728-63-1 (1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile)
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile
- EN300-1830813
- 1783728-63-1
-
- Inchi: 1S/C11H10N2O3/c1-16-8-2-3-9(10(6-8)13(14)15)11(7-12)4-5-11/h2-3,6H,4-5H2,1H3
- InChI Key: LBUMYVNNMGANGK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C1(C#N)CC1
Computed Properties
- Exact Mass: 218.06914219g/mol
- Monoisotopic Mass: 218.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.8Ų
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830813-0.05g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1830813-0.1g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1830813-0.25g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1830813-0.5g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1830813-1.0g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 1g |
$943.0 | 2023-05-23 | ||
| Enamine | EN300-1830813-2.5g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1830813-5.0g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 5g |
$2732.0 | 2023-05-23 | ||
| Enamine | EN300-1830813-10.0g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 10g |
$4052.0 | 2023-05-23 | ||
| Enamine | EN300-1830813-1g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1830813-5g |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile |
1783728-63-1 | 5g |
$2235.0 | 2023-09-19 |
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile
Introduction to 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 1783728-63-1)
1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1783728-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring conjugated with an aromatic nitro and methoxy-substituted phenyl group, as well as a nitrile functional group at the cyclopropane carbon. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.
The presence of the cyclopropane ring in 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile introduces rigidity to the molecular framework, which can influence both the electronic properties and biological activity of the compound. The cyclopropane moiety is known for its strain, which can be exploited to enhance binding affinity to biological targets. Additionally, the aromatic ring system with nitro and methoxy substituents provides opportunities for diverse electronic interactions, making this compound a versatile scaffold for medicinal chemistry applications.
The nitrile group at the terminal position of the cyclopropane ring further enhances the compound's potential as a pharmacophore. Nitrile groups are frequently found in biologically active molecules due to their ability to participate in hydrogen bonding, hydrogen bonding interactions, and influence metabolic stability. The combination of these structural elements suggests that 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile may exhibit unique pharmacological properties that are worthy of further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing cyclopropane rings can exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. The nitro and methoxy substituents on the aromatic ring can modulate electronic properties, influencing reactivity and binding interactions. These features make 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile a compelling candidate for further exploration in drug discovery.
In particular, the nitro group has been extensively studied for its pharmacological effects. Nitroaromatic compounds are known to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The methoxy group, on the other hand, can enhance solubility and metabolic stability, making it an attractive feature for drug development. The combination of these substituents with the cyclopropane ring suggests that 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile may possess multiple mechanisms of action, providing a rationale for its investigation in therapeutic contexts.
Current research in medicinal chemistry increasingly focuses on identifying novel scaffolds that can be optimized for therapeutic efficacy. The structural motif of 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile offers several advantages for this purpose. The cyclopropane ring provides a rigid core that can be used to precisely orient functional groups towards biological targets, while the aromatic system offers opportunities for diverse chemical modifications. These features make it a valuable starting point for designing new drugs with improved pharmacological profiles.
One area of interest is the potential application of 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile in oncology research. Cyclopropanecarboxamides have been reported to exhibit inhibitory activity against various kinases and other enzymes implicated in cancer progression. Additionally, nitroaromatic compounds have shown promise as chemotherapeutic agents due to their ability to induce apoptosis and inhibit tumor growth. The structural features of this compound suggest that it may interfere with key pathways involved in cancer development, making it a promising candidate for further investigation.
Another emerging field where this compound may find utility is neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Compounds containing nitro groups have been explored as potential treatments due to their ability to scavenge reactive oxygen species and modulate neuronal signaling pathways. The presence of both a nitro group and a nitrile group in 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile may contribute to its potential as a neuroprotective agent.
The synthesis of 1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it possible to construct such molecules efficiently using multi-step synthetic routes. Key steps typically involve introducing the cyclopropane ring via cyclization reactions, followed by functionalization at the aromatic ring and terminal carbon positions. These synthetic strategies leverage established protocols while incorporating innovative approaches to achieve high yields and purity.
In conclusion, 1-(4-methoxy-2-nitrophenyl)cyclopropane- 1-carbonitrile (CAS No . 1783728 - 63 - 1) is a structurally unique organic compound with significant potential in pharmaceutical research . Its combination of a rigid cyclopropane ring , an aromatic system with nitro and methoxy substituents , and a nitrile functional group makes it an attractive scaffold for drug discovery . Recent studies highlight its potential applications in oncology , neurology , and other therapeutic areas . Further investigation into its synthesis , pharmacological properties , and clinical applications will undoubtedly provide valuable insights into its potential as a therapeutic agent . p > article > response >
1783728-63-1 (1-(4-methoxy-2-nitrophenyl)cyclopropane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)